Journal Name:Ironmaking & Steelmaking
Journal ISSN:0301-9233
IF:1.703
Journal Website:http://www.tandfonline.com/loi/yirs20
Year of Origin:0
Publisher:Maney Publishing
Number of Articles Per Year:123
Publishing Cycle:Bimonthly
OA or Not:Not
The Causes and Effects of Mercury and Methylmercury Contamination in the Marine Environment: A Review
Ironmaking & Steelmaking ( IF 1.703 ) Pub Date: 2022-08-25 , DOI: 10.1007/s40726-022-00226-7
Purpose of ReviewThe concern of mercury pollution and the impact that it poses on the marine environment were studied heavily since the case of the poison from Minamata bay in the 1960s. The present study provides an insight into the cycle of mercury and methylmercury in the marine environment and the bioindicators that reflect the exposure levels. The paper also used the driving forces, pressures, states, impacts, and responses (DPSIR) analysis to evaluate the global mercury and methylmercury contamination problem.Recent FindingsThe high global budgets of atmospheric total mercury influence the ocean surface water. Therefore, the aquatic environment contamination level is in turn affected by the surrounding emission sources such as industrial and petroleum activities in addition to the transport and fate of mercury across the environmental compartments. This will increase the mercury levels in fish species and will cause an adverse risk to human health through biomagnification.SummaryThis review presents a thorough description of mercury sources and emissions and their fate and transport across the different environmental compartments, despite the fact that serious mitigation measures were taken and guidelines were applied. The risk from fish consumption is still a serious concern as a result of the current mercury emissions and stability and persistent characteristics.
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Research Progress on Structural Characteristics, Structure-Application Relationships, and Environmental Application of Biochar-Supported Zero Valent Iron (ZVI-BC)
Ironmaking & Steelmaking ( IF 1.703 ) Pub Date: 2023-04-20 , DOI: 10.1007/s40726-023-00260-z
Purpose of ReviewThe biochar-supported zero valent iron (ZVI-BC) can effectively prevent oxidation and agglomeration of ZVI, and improve the utilization rate of ZVI. Recent reviews of ZVI-BC mainly focus on the preparation methods, characterization techniques, and reaction mechanism with pollutants. Since the structural characteristics of biochar have a great impact on Fe0 loading, a comprehensive review of the structural characteristics of biochar is needed to explain its influence on ZVI formation during preparation. And in application of ZVI-BC, the environmental effects on organisms need to be considered. This review of recent research results provides a perspective for understanding the structural characteristics, preparation factors, and ecotoxicity of ZVI-BC.Recent FindingsThe adsorption capacity of ZVI-BC prepared by conventional methods still needs to be improved. The surface-area-normalized reaction rate constant (kSA) of ZVI-BC can be increased to about 180 times by surface modification, adding a stabilizer, element doping, and other modification methods. Recent research on ecotoxicity has shown mostly positive effects of ZVI-BC on microorganisms, animals, and plants during environmental remediation.SummaryThis work reviews the effect of biochar as a support matrix on Fe0 production. The pollutant removal performance is summarized considering the elemental composition, phase components, and surface chemical properties. Also, we discuss the effect of ZVI-BC preparation on contaminant removal and propose methods to optimize the performance of ZVI-BC. The kSA was used to conduct a meta-analysis of kinetic data to illustrate the properties of ZVI-BC. In addition, we evaluate the ecotoxicity of using ZVI-BC in environmental remediation.Graphical Abstract
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Impacts of Extreme Weather on Microbiological Risks of Drinking Water in Coastal Cities: A Review
Ironmaking & Steelmaking ( IF 1.703 ) Pub Date: 2023-03-23 , DOI: 10.1007/s40726-023-00255-w
Purpose of ReviewExtreme weather including heat waves, droughts, and extreme precipitation can impact the microbiological risks of drinking water in complex and comprehensive ways. These impacts are especially concerned with coastal cities due to the higher frequency and intensity of extreme weather. This review was aimed at summarizing these impacts from the view of different parts of drinking water systems including water sources, drinking water treatment plants (DWTPs), and drinking water distribution systems (DWDSs).Recent FindingsAll extreme weather will pose microbiological threats to drinking water quality. However, the threats are realized in direct or indirect ways. In the former, the extreme weather itself can alter the microbial biomass, growth rate, activity, and tolerance. In the latter, it will first change the physicochemical water parameters and/or the performance of the water treatment processes and then impact microbes. Meantime, extreme weather can result in the induction, occurrence, and removal of emerging microbiological contaminants, thus making the situation more complicated.SummaryThis review summarized the potential impacts of extreme weather on microbiological risks of drinking water in coastal cities. It also analyzed the interactive relationship between extreme weather and microbes. However, many knowledge gaps remained for this issue. The occurrence, transportation, control, and removal mechanism/methods of microbial contaminants under the background of climate change should be further investigated.Graphical Abstract
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Modeling Secondary Organic Aerosols in China: State of the Art and Perspectives
Ironmaking & Steelmaking ( IF 1.703 ) Pub Date: 2023-01-16 , DOI: 10.1007/s40726-022-00246-3
Purpose of ReviewFine particulate matter (PM2.5) is a huge environmental challenge in China. Based on field studies, secondary organic aerosols (SOA) contribute greatly to PM2.5 formation in many locations. Modeling SOA is a frontier research field in air quality and a rapidly developing field internationally. This review intends to provide a state-of-the-art understanding of the current status of SOA modeling in China and recommendations for future research.Recent FindingsSOA has been shown to exhibit significant spatial and seasonal variations in China. The traditional pathway of SOA from the condensation of semi-volatile products by the oxidation of volatile organic compounds (VOCs) tends to significantly underestimate the observations. This gap has been greatly improved by considering new pathways such as the heterogeneous reactions of dicarbonyls and epoxides, the aging of primary organic aerosols and SOA, the oxidation of semi- and intermediate VOCs from emissions, and the aqueous-phase reactions of water-soluble organic species. In addition to these mechanisms, the contributions of specific precursors and sources also depend on the emission inventory of precursors, which has significant uncertainties. The interactions between anthropogenic and biogenic sources and meteorological facteros affect SOA formation. Overall, SOA plays an essential role in the budget of solar radiative forcing and the new particle formation.SummaryThis review focuses on the advances in modeling SOA in China since 2000. Parameterization of SOA mechanisms and properties and the emission and meteorology inputs should be improved to understand the characteristics and influences of SOA in China.
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Mitigation of Thermal Energy in Membrane Distillation for Environmental Sustainability
Ironmaking & Steelmaking ( IF 1.703 ) Pub Date: 2023-02-11 , DOI: 10.1007/s40726-023-00249-8
Membrane distillation (MD) is a sustainable approach for the treatment of challenging saline water by effective removal of non-volatile compounds at high water recovery, offering near-to-zero liquid discharge to environment. Progressive efforts have been made in recent literature to mitigate membrane fouling and enhance the wetting resistance of MD for long-term stable operation; however, extensive energy consumption is the key constraint that hinders MD to become an economically sustainable solution for industrialization. This review represents the evaluation of energy consumption in MD in comparison with other existing advanced water treatment technologies (e.g., reverse osmosis). An up-to-date review of low-energy MD utilization to minimize energy consumption is provided in this work. High energy consumption in MD can be compensated by the effective utilization of renewable energy sources such as solar energy, geothermal energy, or waste heat. However, due to the sporadically unequal distribution and unstable availability of these low-grade sources, the dependence on the abundance of these energy sources may limit the flexibility in commercial MD applications. A recent approach to reduce specific thermal energy through direct heating of the membrane or spacer is also discussed in this review. The development of the membrane materials/configurations was highlighted for mitigating the effects of temperature polarization and improving energy efficiency by localized heating at/near the membrane surface by using photothermal, electrothermal, or induction materials.
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Biochar Modification Methods for Augmenting Sorption of Contaminants
Ironmaking & Steelmaking ( IF 1.703 ) Pub Date: 2022-10-12 , DOI: 10.1007/s40726-022-00238-3
Biochar is a stable carbonaceous material obtained on pyrolysing biomass. Although it possesses crucial properties of high surface area, porosity, surface functionality, and sorption capacity, there is immense scope to augment these properties for effective contaminant sorption. Physical and chemical modifications enhance surface area, porosity, and contents of oxygen-containing functional groups. While acidic modifications augment surface functional groups and cation exchange capacity, alkaline modifications increase aromaticity, hydrophobicity, and π-π interactions. Impregnation with metals amplifies magnetic properties, availability of active sites, chemisorption, electrostatic attraction, and complexation. These modifications assist in sorption of cationic and anionic contaminants. Accordingly, the present study reviews modified biochars which promote eco-friendly contaminant removal. Moreover, various biomass and modification methods utilised for modified biochar production have been elaborated along with the changes in physico-chemical properties. Importantly, mechanistic insights into the functional role of modified biochars for removal of contaminants have been provided. Further, the impact of ageing on modified biochars and their contaminant adsorption performance have been discussed. Lastly, the feasibility and limitations of various biochar modification methods in addition to different research gaps have been presented to create a road map for future investigations. Waste management and contaminant remediation are the need of the hour for planet survivability, which could be achieved by precise biochar modification.Graphical abstract
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Algae-Mediated Resource Recovery from Urban Wastewater
Ironmaking & Steelmaking ( IF 1.703 ) Pub Date: 2023-03-20 , DOI: 10.1007/s40726-023-00254-x
Purpose of ReviewMicroalgae-mediated resource recovery and recycling of wastewater might be useful in producing biomass, biofertilizers, and environmentally acceptable bioproducts. This review aims to provide a comprehensive understanding of the challenges and opportunities of wastewater valorization to valuable algal biomass by opting a self-sustainable carbon-neutral approach.Recent FindingsVarious challenges and opportunities of using unsterilized urban wastewater are explored to provide insights into addressing the processing issues. Major wastewater challenges include turbidity with blackish appearance, emerging contaminants, pathogenic microbial community, and higher nutrient load. A brief comparison of sterilization techniques has been made, mainly focusing on principles, advantages, and limitations. Despite the challenges, it is found that microalgae-based resource recovery could be a viable and promising opportunity in a wastewater-driven integrated biorefinery paradigm.SummaryDespite the availability of various wastewater treatment methods, microalgae-based wastewater treatment is promising, and carbon neutral approach which transforms the nutrients to valuable biomass, thereby reducing the nutrient load of the water. However, microalgal cultivation in wastewater encounters physical and biological challenges. In this article, challenges, opportunities, and sterilization methods of wastewater are critically reviewed concerning microalgae-based resource recovery from the urban wastewater. The processing of wastewater-produced algal biomass could be valorized into multiple products in minimal waste and carbon-neutral paradigm.Graphical Abstract
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Opportunities and Challenges Associated with Bioavailability-Based Remediation Strategies for Lead-Contaminated Soil with Arsenic as a Co-Contaminant—A Critical Review
Ironmaking & Steelmaking ( IF 1.703 ) Pub Date: 2023-03-07 , DOI: 10.1007/s40726-023-00252-z
Purpose of ReviewThe ubiquity of soil contamination by lead (Pb) and arsenic (As) has prompted the development of numerous techniques for its remediation. For human health exposure assessment, oral bioavailability-based methods are the most suitable to assess the efficacy of these treatment strategies, including in vivo relative bioavailability (systemic absorption relative to a toxicity reference) and in vitro bioaccessibility (dissolution in simulated gastrointestinal solutions). This paper provides a critical review of opportunities and challenges associated with the immobilization of Pb and As in contaminated soil.Recent FindingsThis review identified that the major inorganic and organic amendments used to reduce Pb and As exposure include phosphate, industrial by-products, metal oxides, organic matter, biochar, and treatment with iron sulphate to promote the formation of plumbojarosite in soil. In addition to RBA and IVBA assessment, investigating changes in Pb/As speciation in untreated vs treated soil can provide additional confirmation of treatment efficacy. The results of this review showed that immobilization efficacy may vary depending on amendment type, Pb, and As speciation in soil and the approach used for its assessment.SummaryReducing childhood exposure to Pb and As is a significant challenge, given the variety of contamination sources and treatment strategies. A lines-of-evidence approach using standardized methodologies is recommended for the assessment of immobilization efficacy to ensure exposure and risk reductionGraphical AbstractBioavailability-based remediation strategies. Popular soil amendments to reduce Pb exposure include phosphate, industrial by-products, metal oxides, organic matter, and biochar; however, these may increase As exposure. The plumbojarosite formation technique has been recently developed to mitigate Pb and As exposure simultaneously. Multiple lines-of-evidence approach is recommended to assess treatment efficacy
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Analysis and Management of Current Road Traffic Noise
Ironmaking & Steelmaking ( IF 1.703 ) Pub Date: 2022-09-07 , DOI: 10.1007/s40726-022-00234-7
Road traffic noise is one of the major environmental pollutants in cities around the world that continues to increase over the years despite the implementation of regulatory policies. The lack of engagement of national governments, the use of different or inadequate methodologies and the absence of implementation of measures to control road traffic noise are some of the causes why the population exposed to noise has not been reduced. There are a large number of recommendations, methodologies and procedures for adequate road traffic noise analysis and management in the scientific literature. The aim of this paper is to analyse the main findings of recent years with the objective of highlighting the current acoustic situation and to provide tools that can reverse it. Development of accurate noise analysis methods is close to reality. However, greater engagement and control by the authorities is needed for the implementation and efficiency of noise measures.
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Municipal Solid Waste Landfill Leachate Characteristics and Their Treatment Options in Tropical Countries
Ironmaking & Steelmaking ( IF 1.703 ) Pub Date: 2022-06-29 , DOI: 10.1007/s40726-022-00222-x
This review assesses the leachate quality from waste disposal sites in tropical climate zone. Through this review, data from 228 leachate samples from 145 waste disposal sites from 18 countries in the tropical region were analyzed. The 12 types of sites were considered for the analysis based on the climatic conditions, age, and the operating condition of the site. Tropical rainforest, tropical monsoon, and tropical savanna climates were identified for the climatic zone classification. Age of site was classified as young and old. The operating conditions were classified as engineered landfill and open dump site. Eighteen leachate quality parameters were included in the analysis. Leachate pollution index indicated that young sites from tropical rainforest zone and tropical monsoon zone have higher pollution potential, while the pollution potential in tropical savanna zone did not demonstrate considerable difference in pollution potential in terms of age of the landfill. Considering the operating method of the sites, open dumpsites pose higher pollution potential. Positive correlation could be seen among biological oxygen demand, chemical oxygen demand, total dissolved solids, and total Kjeldahl nitrogen. pH negatively correlated with organic pollutants as well as heavy metals. Analysis of emerging contaminants present in landfill leachate is limited in tropical region; thus, it is recommended to conduct studies on emerging contaminants. Further, the leachate treatment options considered in tropical region are discussed in this review.
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SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines Sub Discipline TOP Summarize
工程技术4区 METALLURGY & METALLURGICAL ENGINEERING 冶金工程4区 Not Not
Supplementary Information
Self Citation Rate H-index SCI Inclusion Status PubMed Central (PML)
14.70 37 Science Citation Index Science Citation Index Expanded Not
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